Cas no 2379560-97-9 (4-Bromo-1H-indazole-6-boronic acid pinacol ester)

• Product Name: 4-Bromo-1H-indazole-6-boronic acid pinacol ester
• CAS No: 2379560-97-9
• MF: C₁₃H₁₆BBrN₂O₂
• MW: 322.993342399597
• MDL: MFCD22689244
• CID: 4776761
• Update Time: 2026-02-26

4-Bromo-1H-indazole-6-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-indazole-6-boronic acid pinacol ester
• 4-Bromo-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• SB35911
• 4-Bromo-1H-indazole-6-boronic acid picol ester

• MDL： MFCD22689244
• Inchi： 1S/C13H16BBrN2O2/c1-12(2)13(3,4)19-14(18-12)8-5-10(15)9-7-16-17-11(9)6-8/h5-7H,1-4H3,(H,16,17)
• InChI Key： KUXALUJQVITHNY-UHFFFAOYSA-N
• SMILES： BrC1=C2C=NNC2=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 351
• Topological Polar Surface Area: 47.1

Additional information on 4-Bromo-1H-indazole-6-boronic acid pinacol ester

Comprehensive Overview of 4-Bromo-1H-indazole-6-boronic acid pinacol ester (CAS No. 2379560-97-9)

4-Bromo-1H-indazole-6-boronic acid pinacol ester (CAS No. 2379560-97-9) is a high-value boronic acid ester derivative widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the indazole family, a heterocyclic scaffold known for its versatile applications in drug discovery. The presence of both bromo and boronic acid pinacol ester functional groups makes it a critical intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis.

In recent years, the demand for 4-Bromo-1H-indazole-6-boronic acid pinacol ester has surged due to its role in developing kinase inhibitors and anticancer agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted therapy. The compound’s CAS No. 2379560-97-9 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry and bioconjugation strategies.

The unique structure of 4-Bromo-1H-indazole-6-boronic acid pinacol ester enables its use in high-throughput screening (HTS) assays, where it serves as a building block for small-molecule libraries. Its boronate moiety facilitates stable conjugation with biomolecules, aligning with trends in proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs). These applications are frequently discussed in forums and publications, highlighting its relevance to drug delivery systems.

From a synthetic perspective, the pinacol ester group enhances the compound’s stability under ambient conditions, addressing common challenges in handling boronic acids. This feature is critical for industrial-scale production, where shelf-life and reproducibility are paramount. Laboratories often optimize protocols for its purification, as evidenced by searches for "HPLC methods for 4-Bromo-1H-indazole-6-boronic acid derivatives" and "NMR characterization of indazole boronic esters."

Environmental and regulatory considerations also drive interest in CAS No. 2379560-97-9. Its low toxicity profile and biodegradability make it a preferred choice for green chemistry initiatives. Discussions on platforms like ResearchGate often explore its compatibility with solvent-free reactions and catalytic systems, reflecting broader shifts toward sustainable synthesis.

In summary, 4-Bromo-1H-indazole-6-boronic acid pinacol ester exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to material engineering—ensure its continued prominence in scientific literature and industrial workflows. As research advances, this compound is poised to play a pivotal role in emerging technologies such as click chemistry and bioorthogonal labeling.